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Compound of Interest

Compound Name: 2-Bromo-4-ethynylpyridine

Cat. No.: B1292485

In-Depth Technical Guide: 2-Bromo-4-
ethynylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the chemical properties of 2-Bromo-4-
ethynylpyridine, a key building block in synthetic chemistry, particularly for the development of
novel pharmaceutical compounds and functional materials.

Core Molecular Data

The fundamental molecular characteristics of 2-Bromo-4-ethynylpyridine are summarized
below. This data is critical for stoichiometric calculations, analytical characterization, and the
design of synthetic protocols.

Property Value

Molecular Formula C7H4BrN

Molecular Weight 182.02 g/mol [1][2]
CAS Number 1196156-17-8[3][4][5]

Logical Relationship of Molecular Descriptors
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The following diagram illustrates the relationship between the compound's name, its unique
identifier (CAS Number), and its fundamental molecular properties.

Logical Flow of Chemical Identification

2-Bromo-4-ethynylpyridine

is identified by

CAS: 1196156-17-8

Molecular Formula:
C7H4BrN

Molecular Weight:
182.02 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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